Glycerides, mixed hydrogenated palm kernel-oil stearin and hydrogenated palm-oil
Description
Glycerides, mixed hydrogenated palm kernel-oil stearin and hydrogenated palm-oil, are the end product of controlled hydrogenation of palm kernel glycerides . They are used in cosmetic formulations as emollients, emulsifiers, surfactants, skin care products, and stabilizers . They are also used in the food industry, where they are responsible for some characteristics of food, such as flavor and satiety .
Synthesis Analysis
The synthesis of these glycerides involves a process called chemical interesterification. This technology adjusts the triacylglyceride composition of vegetable oil mixtures without the formation of trans isomers . The process involves three stages: activation of the catalyst, a strong nucleophile that attacks the carbonyl carbon of a fatty acid-glycerol ester bond and forms a tetrahedral intermediate (initiation), with subsequent formation of a fatty acid methyl ester and the glyceroxide carbanion, which is responsible for subsequent nucleophilic attacks on carbonyl carbons (propagation) .Molecular Structure Analysis
The molecular structure of these glycerides is complex and depends on the composition of the acyl units and their distribution in the glycerol structure . The fatty acid randomization was confirmed by the variation of the saturated fatty acid concentrations in the sn-2 position as well as by the variation in the triacylglycerol compositions .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these glycerides include the interesterification reaction of palm oil and palm kernel oil . This reaction is random and entropically directed until the thermodynamic equilibrium is reached .Mechanism of Action
Future Directions
Future research could focus on improving the stability and performance of these glycerides in various applications . For instance, enzymatic glycerolysis–interesterification could be evaluated to synthesize structured lipids containing high monoacylglycerol (MAG) and diacylglycerol (DAG) from a palm stearin–olein blend .
properties
CAS RN |
100298-99-5 |
|---|---|
Product Name |
Glycerides, mixed hydrogenated palm kernel-oil stearin and hydrogenated palm-oil |
Molecular Formula |
C98H138N26O29S |
Molecular Weight |
0 |
Origin of Product |
United States |
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